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Cat. No.: B1148523 Get Quote

Application Note & Protocol

Introduction
Nandrolone, an anabolic-androgenic steroid, is a substance prohibited at all times under the

World Anti-Doping Agency (WADA) Prohibited List.[1] Its detection in athlete urine samples is a

key focus of anti-doping laboratories worldwide. The primary urinary metabolite of nandrolone

is 19-norandrosterone (19-NA), with 19-noretiocholanolone (19-NE) being a secondary

metabolite.[2] To ensure accurate and reliable quantification of these metabolites, and to avoid

false positives, a robust analytical methodology is required. This application note details the

use of Nandrolone-3,4-13C2 as an internal standard in the gas chromatography-mass

spectrometry (GC-MS) analysis of nandrolone metabolites in human urine for anti-doping

purposes. The use of a stable isotope-labeled internal standard is crucial for compensating for

analyte loss during sample preparation and for variations in instrument response, thereby

ensuring the accuracy of quantitative results.

Principle
The analytical method is based on the principle of isotope dilution mass spectrometry (IDMS). A

known amount of the stable isotope-labeled internal standard, Nandrolone-3,4-13C2, which

metabolizes to labeled 19-norandrosterone-13C2, is added to the urine sample at the

beginning of the sample preparation process. This standard behaves chemically and physically

identically to the endogenous (unlabeled) analyte throughout extraction, derivatization, and

GC-MS analysis. By measuring the ratio of the signal intensity of the analyte to that of the
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internal standard, the concentration of the analyte in the original sample can be accurately

determined, irrespective of sample losses during processing.

Metabolic Pathway of Nandrolone
Nandrolone undergoes extensive metabolism in the body before excretion. The primary

metabolic pathway involves the reduction of the A-ring to form 19-norandrosterone (the 5α-

isomer) and 19-noretiocholanolone (the 5β-isomer). These metabolites are then primarily

conjugated with glucuronic acid and to a lesser extent with sulfate before being excreted in the

urine.[2][3]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.researchgate.net/publication/44658965_Determination_of_nandrolone_metabolites_in_human_urine_Comparison_between_liquid_chromatography_tandem_mass_spectrometry_and_gas_chromatographymass_spectrometry
https://pubmed.ncbi.nlm.nih.gov/19056413/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nandrolone Phase I Metabolism
(Reduction)

19-Norandrosterone (19-NA)

19-Noretiocholanolone (19-NE)

Phase II Metabolism
(Conjugation)

19-NA-glucuronide
19-NE-glucuronide

19-NA-sulfate
19-NE-sulfate

Urinary Excretion

Urine Sample (2-5 mL)

Spike with
Nandrolone-3,4-13C2

Internal Standard

Enzymatic Hydrolysis
(β-glucuronidase, 50-60°C, 1-1.5h)

Liquid-Liquid Extraction
(e.g., diethyl ether or n-pentane)

Evaporation to Dryness
(under Nitrogen)

Derivatization
(MSTFA/NH4I/Ethanethiol,

60-80°C, 20-60 min)

GC-MS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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